Cas no 303145-66-6 (7-(4-Pyridinyl)1,2,4triazolo1,5-apyrimidin-2-amine)

• Product Name: 7-(4-Pyridinyl)1,2,4triazolo1,5-apyrimidin-2-amine
• CAS No: 303145-66-6
• MF: C₁₀H₈N₆
• MW: 212.210720062256
• MDL: MFCD00232452
• CID: 1442419
• PubChem ID: 2767334
• Update Time: 2025-11-02

7-(4-Pyridinyl)1,2,4triazolo1,5-apyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 7-(4-pyridinyl)-
• Oprea1_760743
• 303145-66-6
• AKOS005077843
• 11K-022
• 7-(4-pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 7-(pyridin-4-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• MFCD00232452
• 7-pyridin-4-yl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 7-(4-Pyridinyl)1,2,4triazolo1,5-apyrimidin-2-amine

• MDL： MFCD00232452
• Inchi： 1S/C10H8N6/c11-9-14-10-13-6-3-8(16(10)15-9)7-1-4-12-5-2-7/h1-6H,(H2,11,15)
• InChI Key： NCALXFZBRNJNHA-UHFFFAOYSA-N
• SMILES： N12C(=NC(N)=N1)N=CC=C2C1C=CN=CC=1

Computed Properties

• Exact Mass: 212.08124
• Monoisotopic Mass: 212.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82Ų

Experimental Properties

• PSA: 81.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-(4-Pyridinyl)1,2,4triazolo1,5-apyrimidin-2-amine

7-(4-Pyridinyl)-1,2,4-triazolo[1,5-a]pyrimidin-2-amine (CAS No. 303145-66-6): A Comprehensive Overview

7-(4-Pyridinyl)-1,2,4-triazolo[1,5-a]pyrimidin-2-amine (CAS No. 303145-66-6) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the triazolopyrimidine family, which is known for its diverse biological activities and pharmaceutical relevance. The presence of both pyridine and triazole rings in its structure makes it a promising candidate for drug discovery and material science.

The molecular formula of 7-(4-Pyridinyl)-1,2,4-triazolo[1,5-a]pyrimidin-2-amine is C10H8N6, and its molecular weight is 212.21 g/mol. The compound exhibits a high degree of stability under standard conditions, making it suitable for various experimental and industrial applications. Researchers have been particularly interested in its potential as a kinase inhibitor, a class of compounds that play a crucial role in regulating cellular processes and are often targeted in cancer therapy.

One of the most frequently asked questions about 7-(4-Pyridinyl)-1,2,4-triazolo[1,5-a]pyrimidin-2-amine is its solubility profile. The compound is moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but it has limited solubility in water. This property is critical for researchers who are designing formulations for biological assays or drug delivery systems. Recent studies have also explored its potential as a fluorescent probe, leveraging its unique photophysical properties for imaging applications.

In the context of current trends, 7-(4-Pyridinyl)-1,2,4-triazolo[1,5-a]pyrimidin-2-amine has been investigated for its role in COVID-19 research. While not directly related to the virus, its structural motifs have been studied for their potential to interact with viral proteins or host cell receptors. This aligns with the growing demand for novel compounds that can contribute to antiviral drug development. Additionally, the compound's metal-binding properties have sparked interest in its use for catalytic applications, particularly in green chemistry initiatives.

The synthesis of 7-(4-Pyridinyl)-1,2,4-triazolo[1,5-a]pyrimidin-2-amine typically involves multi-step reactions, starting from readily available precursors such as 2-amino-4-pyridinecarbonitrile. The process often includes cyclization and functional group transformations, which can be optimized for high yield and purity. Recent advancements in flow chemistry have enabled more efficient and scalable production of this compound, addressing the needs of both academic and industrial researchers.

From a commercial perspective, the demand for 7-(4-Pyridinyl)-1,2,4-triazolo[1,5-a]pyrimidin-2-amine has been steadily increasing, driven by its applications in medicinal chemistry and material science. Suppliers often highlight its high purity (≥98%) and availability in various quantities, catering to diverse research needs. The compound is also listed in several chemical databases, including PubChem and ChemSpider, which provide detailed information on its properties and safety data.

In summary, 7-(4-Pyridinyl)-1,2,4-triazolo[1,5-a]pyrimidin-2-amine (CAS No. 303145-66-6) is a versatile compound with significant potential in multiple scientific domains. Its unique structural features, combined with its biological and physicochemical properties, make it a valuable tool for researchers exploring new therapeutic agents, catalytic systems, and functional materials. As the scientific community continues to uncover its full potential, this compound is likely to remain a focal point of innovation and discovery.